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Compound of Interest

Compound Name: Biotin d-sulfoxide

CAS No.: 2173930-24-8

Cat. No.: B3325648

Get Quote

Welcome to the Technical Support Center for Biotin d-sulfoxide (also known as Biotin (S)-

sulfoxide). This guide is engineered for researchers, analytical scientists, and drug

development professionals who utilize this compound in metabolic profiling, enzymatic assays,

and structural biology.

Biotin d-sulfoxide (CAS 10406-89-0) is a naturally occurring, inactive metabolite of the

coenzyme biotin [1]. It serves as the primary substrate for the biotin sulfoxide reduction system

—specifically the molybdenum-dependent enzyme Biotin sulfoxide reductase (BisC)—which

scavenges this oxidized metabolite to restore active d-biotin [2]. Because biotin d-sulfoxide
represents an intermediate oxidation state, maintaining its purity requires strict environmental

controls to prevent both spontaneous over-oxidation and microbial degradation.

Part 1: Physicochemical Properties & Baseline
Storage Parameters
To maintain >95% purity over long-term storage, the compound's intrinsic chemical

vulnerabilities—namely its hygroscopic nature and susceptibility to photolytic degradation—

must be managed.
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Table 1: Physicochemical Properties & Storage
Parameters

Property Specification

Chemical Name Biotin d-sulfoxide / Biotin (S)-sulfoxide

CAS Number 10406-89-0

Molecular Weight 260.31 g/mol

Solubility
Soluble in DMSO, Methanol; Slightly soluble in

Water [1]

Powder Storage
-20°C (Desiccated, strictly protected from light)

[1]

Solution Storage
-20°C to -80°C (Aliquoted to prevent freeze-

thaw cycles)

Optimal pH (Aqueous)
4.0 – 9.0 (Highly unstable in strongly alkaline

conditions) [3]

Table 2: Stability Matrix under Stress Conditions
Stress Factor

Impact on Biotin d-
Sulfoxide Purity

Preventative Action

UV Light

Accelerates photolytic

degradation and radical

formation.

Store in amber vials or foil-

wrapped tubes.

Oxidizing Agents
Drives the intermediate

sulfoxide to biotin sulfone.

Use high-purity, degassed

solvents.

pH > 9.0
Induces alkaline hydrolysis of

the valeric acid chain.

Buffer aqueous solutions

tightly to pH 7.0 - 7.4.

Microbial Contaminants
Triggers beta-oxidation into

bisnorbiotin sulfoxide [4].

Sterile-filter (0.22 µm) all

aqueous buffers.
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Q1: My biotin d-sulfoxide stock shows an extra peak on HPLC. What is causing this

degradation? A1: Biotin d-sulfoxide is an intermediate oxidation state. If exposed to strong

oxidizing agents, trace heavy metals in buffers, or prolonged UV light, the sulfur atom

undergoes further oxidation to form biotin sulfone [3]. Alternatively, in non-sterile aqueous

solutions, microbial contamination can initiate beta-oxidation of the valeric acid side chain,

yielding bisnorbiotin sulfoxide [4]. Causality & Fix: Always store lyophilized powders at -20°C in

a desiccator. For solutions, use amber vials to prevent UV-catalyzed degradation and sterile-

filter (0.22 µm) aqueous buffers to prevent microbial beta-oxidation.

Q2: I am observing precipitation when diluting my DMSO stock into the assay buffer. How do I

maintain solubility? A2: Biotin d-sulfoxide is highly soluble in organic solvents like DMSO and

methanol, but only slightly soluble in water [1]. Rapid addition of a highly concentrated DMSO

stock (>10 mM) into a cold aqueous buffer causes localized supersaturation, leading to rapid

crystallization. Causality & Fix: Warm the aqueous buffer to room temperature before addition.

Dilute the DMSO stock dropwise while vortexing continuously. Ensure the final DMSO

concentration does not exceed 5%, which is also the tolerance threshold for most in vitro BisC

enzymatic assays.

Q3: My E. coli BisC reductase assay is yielding inconsistent reduction rates. Is the substrate

degraded? A3: If LC-MS confirms your substrate is pure, the issue likely stems from

stereospecificity or missing cofactors. BisC is highly stereospecific; it reduces the free (S)-

enantiomer of biotin sulfoxide (biotin d-sulfoxide) but cannot reduce the (R)-enantiomer or

protein-bound oxidized residues [5]. Causality & Fix: Ensure your substrate is the pure (S)-

isomer (CAS 10406-89-0), not a racemic D,L-biotin sulfoxide mixture (CAS 23015-53-4)[6].

Furthermore, the E. coli BisC system is not self-sufficient; it strictly requires NADPH and

accessory electron transfer proteins (such as a thioredoxin-like moiety and a flavoprotein) to

function efficiently in vitro [7].
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Caption: Biotin oxidation pathways and enzymatic reduction mechanisms.

Part 3: Standard Operating Procedures (SOPs)
Protocol 1: Preparation and Storage of Biotin d-
Sulfoxide Stock Solutions
This protocol is a self-validating system designed to prevent hydrolysis and oxidation during

reconstitution.

Equilibration: Remove the lyophilized Biotin d-sulfoxide vial from -20°C storage. Allow it to

equilibrate to room temperature for 30 minutes in a desiccator before opening. Reasoning:

Opening cold vials introduces atmospheric condensation, which triggers hydrolysis.

Solvent Preparation: Use anhydrous, molecular biology-grade DMSO (≥99.9% purity). Degas

the DMSO by sonicating for 10 minutes to remove dissolved oxygen.

Reconstitution: Add the required volume of degassed DMSO to achieve a 10 mM to 50 mM

stock concentration. Pipette gently to dissolve; avoid aggressive vortexing which introduces

air bubbles.

Aliquoting: Divide the stock into 10 µL to 50 µL aliquots in sterile, amber microcentrifuge

tubes.

Storage: Flash-freeze aliquots in liquid nitrogen and transfer immediately to -80°C. Validation

Step: Run a 1 µL aliquot on HPLC immediately after freezing and thawing once to establish a

baseline chromatogram for future purity checks.

Protocol 2: In Vitro Biotin Sulfoxide Reductase (BisC)
Activity Assay
Used to validate the biological viability of your biotin d-sulfoxide stock.

Buffer Preparation: Prepare a 50 mM Tris-HCl reaction buffer (pH 8.0). Sterile-filter through a

0.22 µm membrane.
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Reaction Mixture Assembly: In a 250 µL total volume, combine:

1.92 mM Biotin d-sulfoxide (diluted from DMSO stock; final DMSO <2%)

40.0 mM NADPH

5–10 µg purified E. coli BisC enzyme [7]

Incubation: Incubate the mixture at room temperature (25°C) for exactly 15 minutes.

Termination & Separation: Terminate the reaction by transferring the mixture to an

ultrafiltration spin column (5,000 MWCO). Centrifuge at 14,000 x g for 10 minutes to

separate the newly formed d-biotin (filtrate) from the BisC protein (retentate) [7].

Quantification: Analyze the filtrate via LC-MS or a microbiological disk assay (using an E. coli

ΔMu29 auxotroph) to quantify the conversion of biotin d-sulfoxide back to active d-biotin.
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Caption: Troubleshooting workflow for resolving biotin d-sulfoxide purity degradation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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